Cas no 2171778-41-7 (3-(3,5-dichloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3,5-dichloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171778-41-7
• MF: C₂₆H₂₂Cl₂N₂O₅
• MW: 513.369285106659
• CID: 6406158
• PubChem ID: 165581999
• Update Time: 2025-06-12

3-(3,5-dichloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(3,5-dichloro-4-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1526376
• 2171778-41-7

• Inchi： 1S/C26H22Cl2N2O5/c1-14-21(27)10-15(11-22(14)28)29-25(33)23(12-24(31)32)30-26(34)35-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,20,23H,12-13H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： JMTXNGMFALINLV-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C=C(C=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 512.0905772g/mol
• Monoisotopic Mass: 512.0905772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3,5-dichloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of 3-(3,5-dichloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171778-41-7)

The compound 3-(3,5-dichloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171778-41-7) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dichloro-methylphenyl moiety, makes it a valuable intermediate for peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its potential role in targeted therapies and its compatibility with solid-phase peptide synthesis (SPPS) methodologies.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged, driven by advancements in biotechnology and the growing focus on precision medicine. The 3-(3,5-dichloro-4-methylphenyl)carbamoyl segment of this compound offers unique steric and electronic properties, which are critical for modulating biological activity. This has led to its exploration in the design of enzyme inhibitors and receptor modulators, particularly in oncology and immunology research. The compound's CAS No. 2171778-41-7 is frequently searched in scientific databases, reflecting its relevance in contemporary drug discovery.

One of the standout features of this compound is its compatibility with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, researchers are investigating eco-friendly synthesis routes for Fmoc-protected intermediates. The 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid backbone is particularly amenable to microwave-assisted and flow chemistry techniques, reducing solvent waste and energy consumption. This aligns with the broader industry trend toward sustainable pharmaceutical production.

From a structural perspective, the dichloro-methylphenyl group in 3-(3,5-dichloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid enhances its lipophilicity, improving membrane permeability—a key factor in drug bioavailability. This property has sparked interest in its use for central nervous system (CNS) drug candidates, where crossing the blood-brain barrier is essential. Additionally, the Fmoc group provides stability during synthesis, making it a preferred choice for automated peptide synthesizers.

The compound's versatility extends to its application in proteomics and bioconjugation. Its reactive carboxylate and carbamoyl groups enable covalent attachment to biomolecules, facilitating the study of protein-protein interactions and the development of diagnostic tools. With the rise of personalized medicine, such tools are invaluable for identifying biomarkers and tailoring treatments to individual patients. Searches for "Fmoc-amino acid applications in bioconjugation" have increased significantly, underscoring its importance in modern research.

In summary, 3-(3,5-dichloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171778-41-7) is a multifaceted compound with broad utility in drug discovery, peptide synthesis, and bioconjugation. Its unique structural features and alignment with sustainable chemistry trends make it a focal point for researchers addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.